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Compound of Interest

Compound Name: OPC 4392 hydrochloride

Cat. No.: B15616201

This guide provides essential safety and logistical information for handling OPC 4392
hydrochloride in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by outlining necessary
personal protective equipment, operational plans, and disposal methods.

Hazard Identification and Safety Data Summary

OPC 4392 hydrochloride is a compound that requires careful handling due to its potential
health effects. It is harmful if swallowed, in contact with skin, or inhaled, and can cause skin
and serious eye irritation[1]. The substance is a physiologically highly active, therapeutically
usable compound that must be handled with the care required for hazardous materials.
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Category Information GHS Codes

Synonyms: 7-[3-(4-[2,3-

Dimethylphenyl]piperazinyl)pro
Product Identification OPC 4392 Hydrochloride yP y.]pp? Y

poxy]-2(1H)-quinolinone

Hydrochloride Salt

Harmful if swallowed, in
contact with skin, or if inhaled. H302, H312, H332, H315,

Causes skin irritation. Causes H319

Hazard Statements

serious eye irritation.

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a
Precautionary Statements well-ventilated area. Wear P261, P271, P280
protective gloves/protective
clothing/eye protection/face

protection.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling OPC 4392 hydrochloride,
the following personal protective equipment is mandatory.

Eye and Face Protection: Wear safety glasses with side-shields or a face shield. All eye
protection should be tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU)[2].

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective
suit are required to prevent skin contact. Wash hands thoroughly after handling[1].

Respiratory Protection: Use a NIOSH-approved respirator or an effective engineering control
such as a chemical fume hood, especially when working with the solid form to avoid dust
formation[1][3].

Operational and Handling Protocol
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Adherence to a strict operational protocol is crucial for the safe handling of OPC 4392
hydrochloride.

1. Engineering Controls:

o Always handle this compound within a certified chemical fume hood to ensure adequate
ventilation and minimize inhalation risk[3].
e Provide appropriate exhaust ventilation at places where dust is formed[1].

2. Handling Procedures:

e Avoid contact with skin, eyes, and clothing[2].

e Avoid the formation of dust and aerosols[1].

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.

» For maximum recovery of the product, centrifuge the original vial before removing the cap[4].

3. Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place[3].
e Long-term storage is recommended at -20°C, while short-term storage at room temperature
may be acceptable[4].

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician immediately[1][3].

« Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Consult a physician[1][3].

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician. Remove contact lenses if present and easy to do so[1].

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately[1][3].
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» Spills: Evacuate personnel to a safe area. Wear appropriate PPE, including respiratory
protection. Avoid dust formation. Sweep up the spilled material and shovel it into a suitable,
closed container for disposal. Do not let the product enter drains[1][2].

Disposal Plan

Proper disposal of OPC 4392 hydrochloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of the contents and container to an approved waste disposal
plant[3]. This should be done through a licensed professional waste disposal service[1].

o Method of Disposal: Chemical incineration with an afterburner and scrubber is a
recommended method. Exercise extra care as the material may be highly flammable[1].

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of OPC 4392 hydrochloride.
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Safe Handling and Disposal Workflow for OPC 4392 Hydrochloride
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Caption: Workflow for safe handling and disposal of OPC 4392 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for OPC
4392 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616201#personal-protective-equipment-for-
handling-opc-4392-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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